Estradiol-16
Estradiol-16
Brand Name:
Vulcanchem
CAS No.:
1090-04-6
VCID:
VC20989768
InChI:
InChI=1S/C18H24O2/c1-18-7-6-15-14-5-3-12(19)8-11(14)2-4-16(15)17(18)9-13(20)10-18/h3,5,8,13,15-17,19-20H,2,4,6-7,9-10H2,1H3/t13-,15-,16-,17+,18-/m1/s1
SMILES:
CC12CCC3C(C1CC(C2)O)CCC4=C3C=CC(=C4)O
Molecular Formula:
C18H24O2
Molecular Weight:
272.4 g/mol
Estradiol-16
CAS No.: 1090-04-6
Cat. No.: VC20989768
Molecular Formula: C18H24O2
Molecular Weight: 272.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1090-04-6 |
|---|---|
| Molecular Formula | C18H24O2 |
| Molecular Weight | 272.4 g/mol |
| IUPAC Name | (8S,9S,13R,14S,16R)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,16-diol |
| Standard InChI | InChI=1S/C18H24O2/c1-18-7-6-15-14-5-3-12(19)8-11(14)2-4-16(15)17(18)9-13(20)10-18/h3,5,8,13,15-17,19-20H,2,4,6-7,9-10H2,1H3/t13-,15-,16-,17+,18-/m1/s1 |
| Standard InChI Key | DVMAUGGKVWJBDV-FXXCCUJSSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@H](C2)O)CCC4=C3C=CC(=C4)O |
| SMILES | CC12CCC3C(C1CC(C2)O)CCC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3C(C1CC(C2)O)CCC4=C3C=CC(=C4)O |
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